5-{3-Nitro-4-methoxybenzylidene}-3-isopropyl-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol
• IUPAC Name: (5E)-5-[(4-methoxy-3-nitrophenyl)methylidene]-2-phenylimino-3-propan-2-yl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19N3O4S/c1-13(2)22-19(24)18(28-20(22)21-15-7-5-4-6-8-15)12-14-9-10-17(27-3)16(11-14)23(25)26/h4-13H,1-3H3/b18-12+,21-20?
• InChI Key: ZPEWVCLBLXZORI-JEESXGFFSA-N
• Isomeric SMILES: CC(C)N1C(=O)/C(=C\C2=CC(=C(C=C2)OC)[N+](=O)[O-])/SC1=NC3=CC=CC=C3
• SMILES: CC(C)N1C(=O)C(=CC2=CC(=C(C=C2)OC)[N+](=O)[O-])SC1=NC3=CC=CC=C3

Description

5-{3-Nitro-4-methoxybenzylidene}-3-isopropyl-2-(phenylimino)-1,3-thiazolidin-4-one, also known as NMB-TZ, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. It belongs to the class of thiazolidinone derivatives and has shown promising results in the field of medicinal chemistry.

Scientific Research Applications

5-{3-Nitro-4-methoxybenzylidene}-3-isopropyl-2-(phenylimino)-1,3-thiazolidin-4-one has been studied for its potential use in various scientific research applications, including its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment. Additionally, it has been found to have potent anti-inflammatory activity, which could be useful in the treatment of various inflammatory diseases such as arthritis.

Mechanism of Action

The exact mechanism of action of 5-{3-Nitro-4-methoxybenzylidene}-3-isopropyl-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of various enzymes and proteins involved in cancer cell growth and inflammation, including COX-2 and NF-κB. Additionally, it has been found to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-bacterial activity. It has been shown to inhibit the production of various pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation. Additionally, it has been found to induce apoptosis in cancer cells, leading to their death. It has also been shown to have potent antibacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-{3-Nitro-4-methoxybenzylidene}-3-isopropyl-2-(phenylimino)-1,3-thiazolidin-4-one is its versatility in various scientific research applications. It has been shown to have potent anti-inflammatory, anti-cancer, and anti-bacterial activity, making it a promising candidate for the treatment of various diseases. Additionally, its synthesis method is relatively simple and can be easily scaled up for large-scale production. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 5-{3-Nitro-4-methoxybenzylidene}-3-isopropyl-2-(phenylimino)-1,3-thiazolidin-4-one. One potential direction is the development of more potent derivatives of this compound with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, the development of new synthetic methods for the production of this compound could lead to more efficient and cost-effective production of this promising compound.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research applications, including its anti-inflammatory, anti-cancer, and anti-bacterial properties. Its synthesis method is relatively simple, and it has been found to have various biochemical and physiological effects. While there are some limitations to its use in lab experiments, there are several future directions for the study of this compound, including the development of more potent derivatives and the exploration of its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-{3-Nitro-4-methoxybenzylidene}-3-isopropyl-2-(phenylimino)-1,3-thiazolidin-4-one involves the condensation of 3-nitro-4-methoxybenzaldehyde and isopropylamine in the presence of acetic acid, followed by the addition of phenyl isothiocyanate and subsequent cyclization with thiosemicarbazide. The resulting compound is then oxidized to yield this compound. The purity of the compound can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.